Cas no 881040-83-1 (Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate
• CAS No: 881040-83-1
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 2618672
• PubChem ID: 4715057
• Update Time: 2025-05-28

Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate
• 881040-83-1
• BBL020765
• tert-butyl 2-(1-hydroxy-2-naphthyl)-1-piperidinecarboxylate
• tert-butyl 2-(1-hydroxy-2-naphthyl)tetrahydro-1(2H)-pyridinecarboxylate
• tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate
• STK893455
• AKOS001476348
• Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C20H25NO3/c1-20(2,3)24-19(23)21-13-7-6-10-17(21)16-12-11-14-8-4-5-9-15(14)18(16)22/h4-5,8-9,11-12,17,22H,6-7,10,13H2,1-3H3
• InChI Key： RDNZDNZJUNAHHV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1C=CC2C=CC=CC=2C=1O)=O

Computed Properties

• Exact Mass: 327.18344366Da
• Monoisotopic Mass: 327.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate (CAS No. 881040-83-1)

The compound Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate (CAS No. 881040-83-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a naphthalene moiety with a piperidine ring, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals often search for terms like "piperidine derivatives," "naphthalene-based compounds," and "carboxylate esters" to explore its applications and properties.

One of the key features of Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate is its role in medicinal chemistry. The presence of both a hydroxyl group and a tert-butyl carboxylate group allows for versatile functionalization, making it a promising candidate for drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating the development of novel therapeutics. Searches for "drug synthesis intermediates" and "pharmaceutical building blocks" often lead to discussions about this compound.

From a synthetic perspective, Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate is synthesized through multi-step organic reactions, including Boc protection and naphthol coupling. Its stability under various conditions makes it suitable for further transformations, such as catalytic hydrogenation or cross-coupling reactions. Laboratories focusing on organic synthesis and method development frequently inquire about its reactivity and purification techniques.

Environmental and safety considerations are also critical when working with Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. The growing interest in green chemistry and sustainable synthesis has led to increased scrutiny of solvents and reagents used in its production. Keywords like "eco-friendly synthesis" and "low-toxicity intermediates" reflect this shift in research priorities.

In summary, Tert-butyl 2-(1-hydroxynaphthalen-2-yl)piperidine-1-carboxylate (CAS No. 881040-83-1) is a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical research to material science, and its synthesis aligns with the latest trends in sustainable chemistry. As the demand for innovative chemical solutions grows, this compound will likely remain a focal point for researchers and industry professionals alike.